Cas no 2680824-52-4 (tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate)

• Product Name: tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate
• CAS No: 2680824-52-4
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 6194904
• PubChem ID: 165906565
• Update Time: 2025-06-11

tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate
• EN300-28285987
• 2680824-52-4

• Inchi： 1S/C14H20N2O2S/c1-13(2,3)10-7-9(8-15)11(19-10)16-12(17)18-14(4,5)6/h7H,1-6H3,(H,16,17)
• InChI Key： NXSCDTZLPSIREM-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C=C1C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate (CAS No. 2680824-52-4)

The chemical compound tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate (CAS No. 2680824-52-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene ring, cyano group, and tert-butyl carbamate moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the key reasons for the growing interest in tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate is its role in medicinal chemistry. The presence of both electron-withdrawing (cyano) and electron-donating (tert-butyl) groups makes it an excellent candidate for structure-activity relationship (SAR) studies. Recent publications have highlighted its utility in designing compounds with improved pharmacokinetic properties, a topic highly searched in AI-driven drug discovery platforms.

From a synthetic perspective, the compound's CAS No. 2680824-52-4 is often referenced in patents and journals focusing on heterocyclic chemistry. Its thiophene core is particularly valuable for constructing fused-ring systems, which are prevalent in many FDA-approved drugs. This aligns with the current trend of optimizing green chemistry protocols, as researchers seek eco-friendly methods to synthesize such intermediates.

Another area where tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate shows promise is in agrochemical innovation. The cyano-thiophene scaffold has been linked to herbicidal and fungicidal activities, making it relevant to sustainable agriculture discussions. Given the rising global demand for crop protection solutions, this compound's potential applications are frequently queried in search engines by agrochemical professionals.

Analytical characterization of CAS No. 2680824-52-4 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure high purity and correct structural confirmation, which are critical for regulatory submissions. The compound's stability under various conditions is also a hot topic in pharmaceutical forums, as it impacts shelf-life and formulation strategies.

In summary, tert-butyl N-(5-tert-butyl-3-cyanothiophen-2-yl)carbamate represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to material science—reflect broader industry trends toward multifunctional intermediates. As AI-assisted molecular design continues to evolve, compounds like this will likely play pivotal roles in addressing complex challenges across life sciences and beyond.